![molecular formula C18H26N4O3 B5649667 8-{[6-(dimethylamino)-3-pyridinyl]methyl}-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid](/img/structure/B5649667.png)
8-{[6-(dimethylamino)-3-pyridinyl]methyl}-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of similar spirocyclic systems, such as methyl-substituted spirocyclic piperidine-azetidine and spirocyclic piperidine-pyrrolidine ring systems, has been explored. Methods include nitrile lithiation/alkylation chemistry and 1,4-addition reactions with nitroalkanes, followed by reduction and cyclization, enabling the production of N-protected methyl-substituted spirocyclic compounds with potential for further functionalization (Smith et al., 2016).
Molecular Structure Analysis
The molecular structure of oxaspirocyclic compounds, closely related to the compound , has been determined using single crystal X-ray crystallography. These studies reveal the compounds' monoclinic system and provide insight into intra- and intermolecular hydrogen bonds and π···π stacking interactions, crucial for understanding the chemical behavior and potential applications of these molecules (Jiang & Zeng, 2016).
Chemical Reactions and Properties
Chemical reactions involving related compounds, such as 4-(dimethylamino)pyridine-catalyzed iodolactonisation of γ,δ-unsaturated carboxylic acids, provide valuable insights into the reactivity and potential chemical transformations of these spirocyclic systems. These studies help understand the effects of substrate structures on reactions and propose mechanisms based on experimental data (Meng et al., 2015).
properties
IUPAC Name |
8-[[6-(dimethylamino)pyridin-3-yl]methyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O3/c1-20(2)15-5-4-13(11-19-15)12-22-8-6-18(7-9-22)14(17(24)25)10-16(23)21(18)3/h4-5,11,14H,6-10,12H2,1-3H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTUUHQMYSGEAGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC(C12CCN(CC2)CC3=CN=C(C=C3)N(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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